Benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]-

• CAS No.: 58426-41-8
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 2-[1-(4-methylanilino)ethylideneamino]benzoic acid
• InChI: InChI=1S/C16H16N2O2/c1-11-7-9-13(10-8-11)17-12(2)18-15-6-4-3-5-14(15)16(19)20/h3-10H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: RRDPMOQQRAVRNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=NC2=CC=CC=C2C(=O)O)C

Description

Benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]- is an organic compound with a complex structure that includes aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]- can be achieved through several synthetic routes. One common method involves the acylation reaction of 4-methyl-3-nitroaniline with benzoyl chloride, followed by reduction with hydrogen to obtain the desired product . Another approach includes the selective acylation of 4-methyl-3-nitroaniline to directly obtain the compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using similar reaction conditions as described above. The process may include additional purification steps such as crystallization and filtration to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur, particularly at the meta position due to the electron-withdrawing carboxylic group.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen for reduction, oxidizing agents such as potassium permanganate for oxidation, and electrophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, including temperature, solvent, and catalyst.

Major Products Formed

The major products formed from these reactions include various amine derivatives, oxidized products, and substituted aromatic compounds.

Scientific Research Applications

Benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]- has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an intermediate in drug synthesis.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]- involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to a cascade of biochemical reactions. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Benzoic acid, 4-methylphenyl ester: This compound has a similar structure but differs in its ester functional group.

4-(4-methylphenyl)benzoic acid: Another similar compound with a different substitution pattern on the aromatic ring.

Uniqueness

Benzoic acid, 2-[[1-[(4-methylphenyl)imino]ethyl]amino]- is unique due to its specific functional groups and the resulting chemical properties